Cas no 1514550-70-9 (3-(3-methanesulfonylpropyl)azetidine)

• Product Name: 3-(3-methanesulfonylpropyl)azetidine
• CAS No: 1514550-70-9
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• MDL: MFCD21929915
• CID: 5180679
• PubChem ID: 79451395
• Update Time: 2025-05-21

3-(3-methanesulfonylpropyl)azetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-[3-(methylsulfonyl)propyl]-
• 3-(3-(Methylsulfonyl)propyl)azetidine
• 3-(3-methanesulfonylpropyl)azetidine

• MDL： MFCD21929915
• Inchi： 1S/C7H15NO2S/c1-11(9,10)4-2-3-7-5-8-6-7/h7-8H,2-6H2,1H3
• InChI Key： NKABPVPNGNAGLB-UHFFFAOYSA-N
• SMILES： N1CC(CCCS(C)(=O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 3-(3-methanesulfonylpropyl)azetidine

3-(3-Methanesulfonylpropyl)Azetidine: A Comprehensive Overview

3-(3-Methanesulfonylpropyl)Azetidine, also known by its CAS number 1514550-70-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of azetidine, a four-membered ring heterocycle, with a methanesulfonylpropyl substituent attached at the 3-position. The structure of this compound is intriguing due to the combination of a cyclic amine and a sulfonamide group, which imparts unique chemical and biological properties.

The synthesis of 3-(3-Methanesulfonylpropyl)Azetidine involves a multi-step process that typically begins with the preparation of azetidine derivatives. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. For instance, researchers have employed ring-closing metathesis and other catalytic techniques to achieve higher yields and better purity. These methods are not only environmentally friendly but also align with the growing demand for sustainable chemical synthesis.

One of the most promising applications of 3-(3-Methanesulfonylpropyl)Azetidine lies in its potential as a building block for drug discovery. The compound's unique structure makes it an ideal candidate for exploring new therapeutic agents. Recent studies have shown that this compound exhibits interesting pharmacokinetic properties, including good bioavailability and selectivity for certain biological targets. These findings have prompted further investigations into its potential use in treating various diseases, such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 3-(3-Methanesulfonylpropyl)Azetidine has also been explored in materials science. Its ability to form stable complexes with metal ions has led to its use in designing novel coordination polymers and metal-organic frameworks (MOFs). These materials hold great promise for applications in gas storage, catalysis, and sensing technologies. Recent research has demonstrated that incorporating this compound into MOFs can significantly enhance their porosity and stability, making them more suitable for industrial applications.

The biological activity of 3-(3-Methanesulfonylpropyl)Azetidine has been extensively studied in recent years. In vitro assays have revealed that this compound possesses potent inhibitory effects on several enzymes associated with inflammatory diseases. For example, it has been shown to inhibit cyclooxygenase-2 (COX-2), an enzyme involved in pain and inflammation, with high efficiency. These findings suggest that it could serve as a lead compound for developing new anti-inflammatory drugs.

Furthermore, the compound's role in medicinal chemistry has been highlighted by its use as a scaffold for designing bioactive molecules. Its rigid structure and functional groups provide excellent opportunities for modifying its properties to suit specific therapeutic needs. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various drug targets, facilitating rational drug design.

In conclusion, 3-(3-Methanesulfonylpropyl)Azetidine, with its CAS number 1514550-70-9, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the fields of chemistry and pharmacology.